![molecular formula C12H15N3O B5561119 1-(4-morpholinylmethyl)-1H-benzimidazole](/img/structure/B5561119.png)
1-(4-morpholinylmethyl)-1H-benzimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-morpholinylmethyl)-1H-benzimidazole, also known as MMPI, is a chemical compound that has been widely studied in scientific research. It is a benzimidazole derivative that has been found to have potential applications in a variety of fields, including cancer research, drug discovery, and neuroscience. In
Scientific Research Applications
Antioxidant and Glucosidase Inhibitory Activities
1-(4-morpholinylmethyl)-1H-benzimidazole and its derivatives exhibit significant antioxidant activities, as demonstrated by various in vitro assays including Cupric Reducing Antioxidant Capacity (CUPRAC) and Ferric Reducing Antioxidant Power (FRAP). These compounds also show high scavenging activity in ABTS+ and DPPH methods. Additionally, certain derivatives have shown to possess α-glucosidase inhibitory potential, outperforming standard treatments like acarbose, suggesting potential applications in managing diabetes and oxidative stress-related conditions (Özil, Parlak, & Baltaş, 2018).
Dual-Acting Inhibitory Properties for Inflammatory Diseases
Compounds derived from this compound have been evaluated for their inhibitory effects on enzymes involved in inflammatory processes, such as cyclooxygenase-1 (COX-1) and cyclooxygenase-2 (COX-2), as well as acetylcholinesterase (AChE) and monoamine oxidases (MAO-A/B). This broad spectrum of activity, combined with their non-cytotoxic and non-genotoxic profiles, positions these derivatives as promising candidates for the treatment of various inflammatory diseases (Can et al., 2017).
Anticancer Potential
Some benzimidazole derivatives containing the morpholine moiety have been synthesized and shown to possess considerable anticancer activities. The structural variations in these compounds significantly influence their efficacy against different cancer cell lines, such as MCF-7 (breast cancer) and C6 (glioma), indicating the potential of these molecules in cancer therapy (Yurttaş et al., 2013).
Anti-inflammatory and COX-2 Inhibitory Activities
Newly synthesized benzimidazole derivatives bearing oxadiazole and morpholine rings have shown excellent anti-inflammatory activity in in vivo models. One particular compound demonstrated significant COX-2 inhibition, suggesting these derivatives as potential therapeutics for diseases characterized by inflammation (Rathore et al., 2017).
properties
IUPAC Name |
4-(benzimidazol-1-ylmethyl)morpholine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O/c1-2-4-12-11(3-1)13-9-15(12)10-14-5-7-16-8-6-14/h1-4,9H,5-8,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBSHUGRPQUPJAQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CN2C=NC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.